N-(4,5-dimethylthiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-[ethyl(phenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C20H21N3O3S2/c1-4-23(17-8-6-5-7-9-17)28(25,26)18-12-10-16(11-13-18)19(24)22-20-21-14(2)15(3)27-20/h5-13H,4H2,1-3H3,(H,21,22,24)
• InChI Key: HWEBFSIEEPGCDE-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=C(S3)C)C
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide, commonly known as MTT assay, is a widely used method for measuring cell viability and proliferation. It is a colorimetric assay that measures the reduction of MTT to formazan in living cells. This assay has been extensively used in scientific research for drug discovery, toxicology, and cancer research.

Scientific Research Applications

Electrophysiological Activity

N-substituted imidazolylbenzamides and benzene-sulfonamides, similar in structure to N-(4,5-dimethylthiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide, have shown potential in cardiac electrophysiological activity. These compounds exhibit potency in in vitro assays and have been studied for their efficacy in vivo models of reentrant arrhythmias (Morgan et al., 1990).

Biological Evaluation

N-substituted benzamides, including those with structures related to the compound , have been explored for their potential biological applications. These include activities against various alkaline phosphatases and inhibitory effects on ecto-5′-nucleotidases, which are relevant in medicinal chemistry and could bind nucleotide protein targets (Saeed et al., 2015).

Anticancer Evaluation

Derivatives of N-substituted benzamides have been synthesized and evaluated for their anticancer activity against various cancer cell lines. These compounds, structurally similar to N-(4,5-dimethylthiazol-2-yl)-4-(N-ethyl-N-phenylsulfamoyl)benzamide, have shown moderate to excellent anticancer activity in comparison to reference drugs (Ravinaik et al., 2021).

Antimicrobial Agents

The synthesis of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, related in structure to the compound , has been investigated for their antimicrobial activity. Some of these synthesized molecules have shown potency against pathogenic strains, particularly Gram-positive strains (Bikobo et al., 2017).

Fluorescence Characteristics

N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide derivatives and their corresponding BF2 complexes, which bear similarity to the compound , have been synthesized and analyzed for their photophysical properties. These compounds exhibit notable photophysical properties such as large Stokes shift, solid-state fluorescence, and aggregation-induced emission effect, making them of interest in fluorescence studies (Zhang et al., 2017).